Cas no 1551114-74-9 (2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid)

2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid structure
1551114-74-9 structure
Product Name:2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid
CAS No:1551114-74-9
MF:C7H7ClN2O2
MW:186.595680475235
CID:5730357
PubChem ID:84014193
Update Time:2023-10-30

2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AT21744
    • 1551114-74-9
    • 2-CHLORO-6,7-DIHYDRO-5H-PYRROLO[1,2-A]IMIDAZOLE-3-CARBOXYLIC ACID
    • 2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid
    • Inchi: 1S/C7H7ClN2O2/c8-6-5(7(11)12)10-3-1-2-4(10)9-6/h1-3H2,(H,11,12)
    • InChI Key: JVFOMRVCXHABQW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)N2C(CCC2)=N1

Computed Properties

  • Exact Mass: 186.0196052g/mol
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų
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